molecular formula C17H13BrCl2N2O B5857595 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide

3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide

Cat. No. B5857595
M. Wt: 412.1 g/mol
InChI Key: GXIXHYZWZPAUCO-UFFVCSGVSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide is not fully understood. However, it has been proposed that this compound exerts its anticancer effects by inducing apoptosis and inhibiting cell proliferation. It has also been suggested that this compound may act as an acetylcholinesterase inhibitor, which could explain its potential therapeutic effects for neurodegenerative diseases.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide has biochemical and physiological effects on cancer cells and neuronal cells. This compound has been shown to induce apoptosis in cancer cells and inhibit cell proliferation. Additionally, it has been shown to have neuroprotective effects on neuronal cells.

Advantages and Limitations for Lab Experiments

One advantage of using 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide in lab experiments is its potential as a therapeutic agent for neurodegenerative diseases. Additionally, this compound has been shown to have anticancer properties, which could be useful in cancer research. However, one limitation of using this compound in lab experiments is its limited solubility in water, which could impact its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide. One direction is to further investigate its mechanism of action, which could provide insights into its potential therapeutic applications. Additionally, more studies are needed to determine the efficacy of this compound in vivo and its potential side effects. Finally, there is a need for the development of new methods for synthesizing this compound that could improve its yield and purity.
Conclusion
In conclusion, 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide is a chemical compound that has potential applications in scientific research. This compound is synthesized using specific methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. While more research is needed to fully understand the potential of this compound, it has shown promise as a therapeutic agent for neurodegenerative diseases and as an anticancer agent.

Synthesis Methods

The synthesis of 3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide involves the reaction of 3-bromo-benzohydrazide with 2,2-dichloro-3-phenylcyclopropylcarbaldehyde. This reaction is carried out in the presence of a catalyst and under specific reaction conditions. The resulting product is a yellow solid that is purified and characterized using various analytical techniques.

Scientific Research Applications

3-bromo-N'-[(2,2-dichloro-3-phenylcyclopropyl)methylene]benzohydrazide has potential applications in scientific research. It has been studied for its anticancer properties and has been shown to inhibit the growth of cancer cells in vitro. Additionally, this compound has been studied for its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

3-bromo-N-[(E)-(2,2-dichloro-3-phenylcyclopropyl)methylideneamino]benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13BrCl2N2O/c18-13-8-4-7-12(9-13)16(23)22-21-10-14-15(17(14,19)20)11-5-2-1-3-6-11/h1-10,14-15H,(H,22,23)/b21-10+
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GXIXHYZWZPAUCO-UFFVCSGVSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2C(C2(Cl)Cl)C=NNC(=O)C3=CC(=CC=C3)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)C2C(C2(Cl)Cl)/C=N/NC(=O)C3=CC(=CC=C3)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13BrCl2N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

412.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-bromo-N'-[(E)-(2,2-dichloro-3-phenylcyclopropyl)methylidene]benzohydrazide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.